Cas no 2228080-11-1 (rac-(1R,2R)-2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclopropane-1-carboxylic acid
• CAS No: 2228080-11-1
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 5975215
• PubChem ID: 165676372
• Update Time: 2025-05-16

rac-(1R,2R)-2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclopropane-1-carboxylic acid
• 2228080-11-1
• EN300-1788775
• rac-(1R,2R)-2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclopropane-1-carboxylic acid

• Inchi： 1S/C13H18O2/c1-13(2)7-3-4-8(11(13)5-7)9-6-10(9)12(14)15/h4,7,9-11H,3,5-6H2,1-2H3,(H,14,15)/t7?,9-,10+,11?/m0/s1
• InChI Key： ZIDBSHWDCGEMMY-QLGUOXBMSA-N
• SMILES： OC([C@@H]1C[C@H]1C1=CCC2CC1C2(C)C)=O

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,2R)-2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclopropane-1-carboxylic acid

Rac-(1R,2R)-2-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclopropane-1-carboxylic Acid: A Comprehensive Overview

The compound rac-(1R,2R)-2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclopropane-1-carboxylic acid (CAS No: 2228080-11-1) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound is characterized by its unique bicyclic structure and cyclopropane moiety, which contribute to its distinctive chemical properties and biological activity.

Bicyclo[3.1.1]heptane is a well-known structural motif in organic chemistry, often associated with rigid and stable frameworks that are resistant to conformational changes. In this compound, the bicyclo system is further substituted with two methyl groups at the 6-position, creating a highly substituted and sterically hindered environment. This substitution pattern not only enhances the stability of the molecule but also imparts unique electronic properties that are critical for its functional applications.

The cyclopropane ring in this compound serves as a key functional group, offering a platform for further chemical modifications and interactions. Cyclopropane moieties are known for their strained geometry, which can lead to interesting reactivity and selectivity in chemical reactions. In this case, the cyclopropane is directly attached to the bicyclo system via a carboxylic acid group, creating a versatile structure that can be tailored for specific applications.

Recent studies have highlighted the potential of rac-(1R,2R)-...carboxylic acid as a precursor for advanced materials and drug delivery systems. Its rigid structure and functional groups make it an ideal candidate for use in polymer synthesis or as a building block in medicinal chemistry. Researchers have also explored its ability to act as a chiral catalyst in asymmetric synthesis, leveraging its stereochemistry to induce enantioselectivity in complex molecules.

In terms of synthesis, this compound can be prepared through a combination of Diels-Alder reactions and subsequent functionalization steps. The Diels-Alder reaction is particularly effective for constructing the bicyclo framework due to its high yield and selectivity. Post-synthesis modifications can then be employed to introduce the cyclopropane ring and other functional groups as needed.

The carboxylic acid group in this compound plays a crucial role in its solubility and reactivity. It allows for easy integration into various chemical systems, such as esterification or amidation reactions, which are commonly used in pharmaceutical development. Additionally, the presence of this group facilitates interactions with biological systems, making it an attractive candidate for drug design.

From an environmental perspective, rac-(1R,2R)-...carboxylic acid exhibits low toxicity and biodegradability under controlled conditions. This makes it suitable for use in applications where environmental impact is a concern. However, further studies are needed to fully understand its long-term effects on ecosystems.

In conclusion, rac-(1R,2R)-...carboxylic acid (CAS No: 2228080-11-1) is a versatile and intriguing compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in chemistry and materials science.